Cas no 649556-30-9 (Benzene, 1-[4,4-bis(4-methylphenyl)-3-butenyl]-2-methyl-)

• Product Name: Benzene, 1-[4,4-bis(4-methylphenyl)-3-butenyl]-2-methyl-
• CAS No: 649556-30-9
• MF: C₂₅H₂₆
• MW: 326.473947048187
• CID: 411349
• PubChem ID: 11427368
• Update Time: 2025-04-19

Benzene, 1-[4,4-bis(4-methylphenyl)-3-butenyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[4,4-bis(4-methylphenyl)-3-butenyl]-2-methyl-
• 1-[4,4-bis(4-methylphenyl)but-3-enyl]-2-methylbenzene
• 649556-30-9
• DTXSID60465595

• Inchi： 1S/C25H26/c1-19-11-15-23(16-12-19)25(24-17-13-20(2)14-18-24)10-6-9-22-8-5-4-7-21(22)3/h4-5,7-8,10-18H,6,9H2,1-3H3
• InChI Key： GHZGYZUPENCQID-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1C)C/C=C(\C1C=CC(C)=CC=1)/C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 326.20358
• Monoisotopic Mass: 326.203450829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0